molecular formula C18H15N3O4S2 B2467065 2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide CAS No. 887204-47-9

2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

Cat. No. B2467065
CAS RN: 887204-47-9
M. Wt: 401.46
InChI Key: PZQUMNUMDAUYJX-ZZEZOPTASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide, also known as MMB, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications. MMB belongs to the family of benzothiazole derivatives, which have been found to possess various biological activities such as anti-inflammatory, antimicrobial, and anticancer properties.

Scientific Research Applications

Antimicrobial Activity

The compound has been found to have significant antimicrobial activity. In a study, it was found that derivatives of the compound showed high growth inhibitory activity at MIC values of 4.8, 5.1, and 4.0 μg/ml respectively . This suggests that the compound could be used in the development of new antimicrobial agents .

Antioxidant Activity

The compound also demonstrated remarkable antioxidant activity compared to the standard antioxidant by using the DPPH free radical-scavenging assay . This suggests that the compound could be used in the development of new antioxidant agents .

Antiviral Activity

Molecular docking studies have shown that the compound could be a potential inhibitor for the novel SARS Cov-2 virus . The binding affinities of the compound with COVID-19 main protease were ranging from − 8.2 to − 9.3 kcal/mol . This suggests that the compound could be used in the development of new antiviral agents .

Anti-hypercholesterolemic Activity

Compounds containing triazole conjugated structural motifs, which the compound does, have been found to have anti-hypercholesterolemic actions . This suggests that the compound could be used in the development of new anti-hypercholesterolemic agents .

Anticancer Activity

Compounds containing pyrazole scaffolds, which the compound does, have been found to have anticancer activities . This suggests that the compound could be used in the development of new anticancer agents .

Antiproliferative Activity

Compounds containing pyrazole scaffolds, which the compound does, have been found to have antiproliferative activities . This suggests that the compound could be used in the development of new antiproliferative agents .

Antimalarial Activity

Compounds containing pyrazole scaffolds, which the compound does, have been found to have antimalarial activities . This suggests that the compound could be used in the development of new antimalarial agents .

Anti-inflammatory Activity

Compounds containing pyrazole scaffolds, which the compound does, have been found to have anti-inflammatory activities . This suggests that the compound could be used in the development of new anti-inflammatory agents .

properties

IUPAC Name

2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H15N3O4S2/c1-3-10-21-14-9-8-12(27(19,23)24)11-16(14)26-18(21)20-17(22)13-6-4-5-7-15(13)25-2/h1,4-9,11H,10H2,2H3,(H2,19,23,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PZQUMNUMDAUYJX-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)N)CC#C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H15N3O4S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-methoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.